Vobasan alkaloids
Vobasan alkaloids are a class of natural products isolated from the roots and rhizomes of the plant species *Sophora alopecuroides* L. (family Fabaceae). These alkaloids exhibit diverse bioactivities, including anti-inflammatory, antioxidant, and cytotoxic effects. Structurally, Vobasamines A, B, C, and D are the main representatives within this class, featuring unique nitrogen-containing heterocycles that contribute to their pharmacological properties.
The anti-inflammatory activity of these compounds is attributed to their ability to inhibit key enzymes involved in the production of pro-inflammatory cytokines. Additionally, Vobasan alkaloids have shown potential as antioxidants by scavenging free radicals and protecting cells from oxidative stress. In vitro studies indicate that certain members of this class can induce apoptosis in cancer cells, making them promising candidates for further investigation in anticancer drug development.
These natural products are isolated using advanced chromatographic techniques and are often purified before being studied for their bioactive properties. The research on Vobasan alkaloids continues to expand our understanding of plant secondary metabolites and their therapeutic applications.

Structure | Chemical Name | CAS | MF |
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Dregamine; 3R-Alcohol, Me ether | 103763-52-6 | C22H30N2O3 |
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Tabercarpamine A; (3→11')-Isomer | 1607439-90-6 | C44H54N4O6 |
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Tabernaemontabovine | 243974-08-5 | C41H50N4O3 |
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Tabernaemontavine | 243974-09-6 | C42H52N4O4 |
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Ceridimine; N-De-Me | 167696-88-0 | C30H34N4O2 |
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Bistabercarpamine A | 1521993-87-2 | C44H54N4O6 |
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N-Methoxyanhydrovobasinediol | 125180-42-9 | C21H26N2O2 |
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Vobasan-3-one,19,20-dihydro-17,19-dihydroxy-, (16R,19S,20a)- (9CI) | 102673-54-1 | C20H26N2O3 |
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18-Norvobasan-17-oic acid, 20,21-didehydro-19,20-dihydro-3,19-dioxo-, methyl ester (9CI) | 131653-77-5 | C20H20N2O4 |
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Vobasan-17-oic acid,19,20-dihydro-3-hydroxy-, methyl ester, (3b,20a)- (9CI) | 56691-99-7 | C21H28N2O3 |
Related Literature
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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